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Compound of Interest

Compound Name: 4-Bromo-4'-fluorobiphenyl

Cat. No.: B050986 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 4-Bromo-4'-fluorobiphenyl, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical and Physical Properties
4-Bromo-4'-fluorobiphenyl is a halogenated aromatic hydrocarbon.[1] It presents as a white

or off-white crystalline powder.[2][3][4] The compound is notable for its application as a reagent

in the synthesis of more complex molecules.[2]

Quantitative data regarding the physicochemical properties of 4-Bromo-4'-fluorobiphenyl are

summarized in the table below for ease of reference and comparison.
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Property Value Source

Molecular Formula C₁₂H₈BrF [5][6][7][8]

Molecular Weight 251.09 g/mol [6]

CAS Number 398-21-0 [6][8]

Melting Point 92.5-97.5 °C [2][5]

Boiling Point 307.6 °C at 760 mmHg [4]

Density 1.165 - 1.64 g/cm³ [4][5][9]

Appearance White crystalline powder [2][4]

IUPAC Name
1-bromo-4-(4-

fluorophenyl)benzene
[4][6]

InChI Key
XFGPSHWWPIFPNL-

UHFFFAOYSA-N
[6]

Crystal Structure Monoclinic, P2₁/c [2][9]

Synthesis and Experimental Protocols
A common synthetic route for halogenated biphenyls involves coupling reactions. For instance,

a related compound, 4-bromo-2-fluorobiphenyl, is synthesized using o-fluoroaniline as a

starting material, which undergoes bromination followed by a diazotization and catalytic

biphenyl reaction.[10] While the specific patent refers to a different isomer, the general

principles of synthesis are applicable.

A general workflow for the synthesis and purification of a compound like 4-Bromo-4'-
fluorobiphenyl is outlined below. This typically involves the reaction of starting materials,

followed by workup procedures to isolate and purify the final product.
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A general workflow for the synthesis and purification of 4-Bromo-4'-fluorobiphenyl.
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Spectroscopic Analysis
Characterization of 4-Bromo-4'-fluorobiphenyl is typically performed using standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

molecular structure.

Infrared (IR) Spectroscopy: Used to identify the functional groups present in the molecule.

The NIST Chemistry WebBook contains IR spectral data for this compound.[8] PubChem

also lists the availability of FTIR spectra.[6]

Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern of the

molecule.

Applications in Drug Development
4-Bromo-4'-fluorobiphenyl serves as a key reagent in the synthesis of various compounds.

Notably, it is used in the preparation of 5-hydroxypyrimidine-4-carboxamide compounds, which

are known to promote the production of erythropoietin (EPO).[2] EPO is a critical hormone that

stimulates the production of red blood cells.

The logical relationship illustrating the role of 4-Bromo-4'-fluorobiphenyl as a precursor in the

development of potential therapeutic agents is shown below.
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Role of 4-Bromo-4'-fluorobiphenyl in synthesizing EPO production promoters.

Safety and Handling
4-Bromo-4'-fluorobiphenyl is classified as harmful if swallowed and causes serious eye

damage.[6][7] It is also very toxic to aquatic life with long-lasting effects.[5][7]

GHS Hazard Statements:

H302: Harmful if swallowed[6][7]

H318: Causes serious eye damage[6][7]

H410: Very toxic to aquatic life with long lasting effects[7]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[7]

P270: Do not eat, drink or smoke when using this product.[7]
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P273: Avoid release to the environment.[7]

P280: Wear protective gloves/eye protection/face protection.[7]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[7]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

P391: Collect spillage.[7]

It is recommended to handle this chemical in a well-ventilated area, wearing appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a dust mask.[11]

The compound is a combustible solid. Containers may explode when heated, and vapors can

form explosive mixtures with air.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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